Cas no 2229527-44-8 (2-(4,4-difluorocyclohexyl)prop-2-enoic acid)

• Product Name: 2-(4,4-difluorocyclohexyl)prop-2-enoic acid
• CAS No: 2229527-44-8
• MF: C₉H₁₂F₂O₂
• MW: 190.187190055847
• CID: 6202689
• PubChem ID: 165842557
• Update Time: 2025-05-22

2-(4,4-difluorocyclohexyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)prop-2-enoic acid
• EN300-1950433
• 2229527-44-8

• Inchi： 1S/C9H12F2O2/c1-6(8(12)13)7-2-4-9(10,11)5-3-7/h7H,1-5H2,(H,12,13)
• InChI Key： LBNABXGZYJGNIR-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=C)C(=O)O)CC1)F

Computed Properties

• Exact Mass: 190.08053595g/mol
• Monoisotopic Mass: 190.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(4,4-difluorocyclohexyl)prop-2-enoic acid

Exploring the Versatile Applications of 2-(4,4-Difluorocyclohexyl)prop-2-enoic Acid (CAS No. 2229527-44-8) in Modern Chemistry

The compound 2-(4,4-difluorocyclohexyl)prop-2-enoic acid (CAS No. 2229527-44-8) has emerged as a significant molecule in pharmaceutical and materials science research. This fluorinated cyclohexyl acrylic acid derivative combines unique structural features with valuable chemical properties, making it an attractive building block for drug discovery and specialty chemical applications.

Chemically classified as a difluorinated cyclohexyl-substituted acrylic acid, this compound features a propenoic acid backbone attached to a 4,4-difluorocyclohexyl moiety. The presence of fluorine atoms at the 4-position of the cyclohexyl ring significantly influences the molecule's electronic properties and conformational behavior, which has drawn considerable attention from medicinal chemists exploring novel bioactive compounds.

Recent studies highlight the growing importance of fluorinated organic compounds in pharmaceutical development, with 2-(4,4-difluorocyclohexyl)prop-2-enoic acid serving as a valuable intermediate. Its structural characteristics make it particularly suitable for creating metabolically stable drug candidates, addressing one of the key challenges in modern drug design - improving pharmacokinetic properties while maintaining therapeutic efficacy.

The synthesis of 2-(4,4-difluorocyclohexyl)prop-2-enoic acid typically involves multi-step organic transformations starting from commercially available 1,4-difluorocyclohexane derivatives. Modern synthetic approaches emphasize green chemistry principles, aiming to minimize environmental impact while maintaining high yields and purity - a response to the pharmaceutical industry's increasing focus on sustainable manufacturing processes.

In materials science, researchers are exploring applications of difluorocyclohexyl-containing compounds like 2229527-44-8 for developing advanced polymers with enhanced thermal stability and chemical resistance. The fluorinated cyclohexyl group contributes to these desirable material properties while the acrylic acid functionality provides sites for further chemical modification or polymerization.

Analytical characterization of 2-(4,4-difluorocyclohexyl)prop-2-enoic acid typically employs techniques such as NMR spectroscopy (particularly 19F NMR for the fluorine atoms), mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and assess its suitability for various applications, with purity standards often exceeding 98% for pharmaceutical uses.

The commercial availability of CAS 2229527-44-8 has expanded in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development, with documentation including comprehensive analytical data and regulatory compliance information.

Storage and handling recommendations for 2-(4,4-difluorocyclohexyl)prop-2-enoic acid emphasize protection from moisture and oxidation, typically suggesting storage under inert atmosphere at controlled temperatures. These precautions maintain the compound's stability and reactivity for subsequent chemical transformations, particularly important when used as an intermediate in multi-step syntheses.

Patent literature reveals increasing interest in difluorocyclohexyl acrylic acid derivatives, with 2229527-44-8 appearing in applications ranging from kinase inhibitors to novel polymer formulations. This trend aligns with broader pharmaceutical industry movements toward fluorine-containing drug candidates, which currently represent a significant portion of newly approved medications.

Future research directions for 2-(4,4-difluorocyclohexyl)prop-2-enoic acid may explore its potential in emerging therapeutic areas such as targeted protein degradation or as a building block for PROTAC molecules. Additionally, its application in bioorthogonal chemistry and click chemistry approaches represents another promising avenue for investigation, leveraging the unique properties imparted by the difluorocyclohexyl moiety.

Environmental and safety assessments of CAS 2229527-44-8 indicate it requires standard laboratory precautions for handling organic compounds. Researchers should consult material safety data sheets and implement appropriate engineering controls when working with this material, particularly during scale-up operations where dust formation might occur.

The global market for fluorinated pharmaceutical intermediates like 2-(4,4-difluorocyclohexyl)prop-2-enoic acid continues to grow, driven by increasing demand for fluorine-containing drugs and specialty materials. Market analysts project sustained expansion in this sector, particularly in regions with strong pharmaceutical manufacturing capabilities and growing research infrastructure.

Academic and industrial researchers frequently inquire about synthetic protocols, purification methods, and commercial sources for 2229527-44-8, reflecting its utility across multiple chemistry disciplines. The compound's combination of fluorine atoms and reactive acrylic acid group makes it particularly valuable for structure-activity relationship studies in medicinal chemistry programs.

In conclusion, 2-(4,4-difluorocyclohexyl)prop-2-enoic acid (CAS No. 2229527-44-8) represents an important fluorinated building block with diverse applications in pharmaceutical research and materials science. Its unique structural features and synthetic versatility position it as a valuable tool for chemists developing next-generation therapeutic agents and advanced materials, with potential applications continuing to emerge as research in fluorinated compounds advances.